Cas no 2680858-30-2 (tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate)

• Product Name: tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate
• CAS No: 2680858-30-2
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5650981
• PubChem ID: 19789211
• Update Time: 2025-10-13

tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate
• SCHEMBL9321947
• EN300-28262845
• 2680858-30-2

• Inchi： 1S/C10H16N2O3/c1-7(13)8-5-11-12(6-8)9(14)15-10(2,3)4/h5-7,13H,1-4H3
• InChI Key： HBWBKNMPQFIAQJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C=N1)C(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate

tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate, also known by its CAS number 2680858-30-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of pyrazole, a heterocyclic aromatic compound with a five-membered ring containing two nitrogen atoms. The presence of the tert-butyl group and the hydroxyethyl substituent introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate consists of a pyrazole ring substituted at the 4-position with a hydroxyethyl group and at the 1-position with a tert-butyl ester group. This substitution pattern not only enhances the stability of the molecule but also provides opportunities for further functionalization. The hydroxyethyl group introduces hydrophilic properties, while the tert-butyl ester contributes to the molecule's lipophilicity, making it suitable for a wide range of chemical reactions and biological applications.

Recent studies have highlighted the potential of tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate in drug discovery. Its ability to act as a precursor for bioactive compounds has been explored in various research settings. For instance, researchers have utilized this compound as a building block for synthesizing pyrazole-based inhibitors targeting specific enzymes involved in disease pathways. The ease with which this compound can be modified to introduce additional functional groups has made it a versatile starting material in medicinal chemistry.

In addition to its role in drug discovery, tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated that derivatives of this compound can exhibit desirable charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate typically involves multi-step organic reactions. One common approach involves the condensation of aldehydes or ketones with ammonia or ammonium salts to form the pyrazole ring, followed by subsequent substitution reactions to introduce the desired substituents. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions, enabling researchers to produce high-quality samples for further studies.

The biological activity of tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate has been extensively investigated. In vitro studies have shown that this compound exhibits moderate inhibitory effects on certain kinases, making it a potential lead compound for anti-cancer drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored in various model systems, providing insights into its therapeutic potential.

In conclusion, tert-butyl 4-(1-hydroxyethyl)-1H-pyrazole-1-carboxylate, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its applications span across drug discovery, materials science, and organic synthesis, underscoring its importance as a valuable chemical entity. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its role in advancing scientific knowledge and technological innovation.